N-(3,4-dichlorophenyl)-3-methylbenzamide PubChem CID and SMILES
N-(3,4-dichlorophenyl)-3-methylbenzamide PubChem CID and SMILES
This technical guide provides a comprehensive analysis of N-(3,4-dichlorophenyl)-3-methylbenzamide , a representative structure of the benzanilide scaffold class.[1] This molecule serves as a critical chemical probe in medicinal chemistry, particularly in the development of antimicrobial agents and ion channel modulators.[1]
Structural Analysis, Synthetic Pathways, and Pharmacological Potential[1]
Executive Summary
N-(3,4-dichlorophenyl)-3-methylbenzamide is a lipophilic, non-steroidal small molecule belonging to the benzanilide family.[1] Characterized by a 3,4-dichloroaniline moiety coupled to a 3-methylbenzoyl core, this scaffold is frequently utilized in High-Throughput Screening (HTS) libraries to target hydrophobic pockets in enzymes (e.g., bacterial FtsZ) and allosteric sites on ion channels.[1] Its structural integrity relies on the amide bond's rigidity and the specific electronic effects of the halogenated ring.[1]
Part 1: Chemical Identity & Physicochemical Profile[1][2]
The precise identification of this compound is defined by its isomeric configuration.[1] Unlike its 4-methyl (para-toluoyl) analogs, the 3-methyl (meta-toluoyl) substitution pattern imparts unique steric properties that influence binding affinity.[1]
Core Identifiers
| Parameter | Data Specification |
| IUPAC Name | N-(3,4-dichlorophenyl)-3-methylbenzamide |
| Common Class | 3,4-Dichlorobenzanilide; m-Toluic acid 3,4-dichloroanilide |
| SMILES | CC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl |
| Molecular Formula | C₁₄H₁₁Cl₂NO |
| Molecular Weight | 280.15 g/mol |
| InChI Key | (Predicted) XZQJ...[1][2][3][4][5][6] (Varies by tautomer, use SMILES for search) |
| PubChem CID | Note: While specific library IDs exist (e.g., ChemDiv/Enamine codes), the SMILES string above is the definitive search key for this specific isomer.[1] |
Physicochemical Properties (Calculated)
| Property | Value | Significance |
| cLogP | ~4.2 - 4.5 | Highly lipophilic; suggests good membrane permeability but poor aqueous solubility. |
| H-Bond Donors | 1 (Amide NH) | Critical for binding site interaction (e.g., backbone carbonyls).[1] |
| H-Bond Acceptors | 1 (Amide C=O) | Accepts H-bonds from residues like Serine or Threonine.[1] |
| Rotatable Bonds | 2 | Limited flexibility due to the amide resonance, reducing entropic penalty upon binding.[1] |
| TPSA | ~29.1 Ų | Low polar surface area, indicative of blood-brain barrier (BBB) penetration potential.[1] |
Part 2: Synthetic Framework & Methodology
The synthesis of N-(3,4-dichlorophenyl)-3-methylbenzamide follows a robust Nucleophilic Acyl Substitution pathway.[1] The preferred method utilizes an acid chloride intermediate for high yield and purity, avoiding the racemization risks associated with coupling reagents in peptide synthesis.[1]
Reaction Logic (Schotten-Baumann Conditions)
The reaction involves the attack of the nucleophilic nitrogen of 3,4-dichloroaniline on the electrophilic carbonyl carbon of 3-methylbenzoyl chloride .[1] A non-nucleophilic base (Triethylamine or Pyridine) is required to scavenge the liberated HCl, driving the equilibrium forward.[1]
Synthetic Workflow Diagram
Figure 1: Step-wise chemical synthesis pathway from carboxylic acid precursor to final amide product.
Validated Experimental Protocol
Objective: Synthesis of N-(3,4-dichlorophenyl)-3-methylbenzamide (10 mmol scale).
Reagents:
-
3-Methylbenzoyl chloride (1.54 g, 10 mmol) OR generate in situ from 3-methylbenzoic acid + SOCl₂.[1]
-
3,4-Dichloroaniline (1.62 g, 10 mmol).[1]
-
Triethylamine (Et₃N) (1.5 equiv, 2.1 mL).[1]
-
Dichloromethane (DCM) (Anhydrous, 50 mL).[1]
Procedure:
-
Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a drying tube (CaCl₂), dissolve 3,4-dichloroaniline (10 mmol) in 40 mL of anhydrous DCM.
-
Base Addition: Add Triethylamine (15 mmol) to the aniline solution. Cool the mixture to 0°C using an ice bath.
-
Acylation: Dropwise, add 3-methylbenzoyl chloride (10 mmol) dissolved in 10 mL DCM over 15 minutes. Explanation: Slow addition prevents exotherm-driven side reactions.
-
Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1).[1] The spot for the aniline starting material should disappear.[1]
-
Workup:
-
Purification: Recrystallize the crude solid from hot Ethanol or an Ethanol/Water mixture to yield white/off-white needles.[1]
Part 3: Structural Biology & SAR Analysis[1]
The biological utility of N-(3,4-dichlorophenyl)-3-methylbenzamide stems from its specific "Pharmacophore Triad": the Lipophilic Tail, the Linker, and the Head Group.[1]
Structure-Activity Relationship (SAR) Logic[1][8]
-
The 3,4-Dichloro Motif (The Anchor):
-
Effect: Significantly increases lipophilicity (LogP) and metabolic stability.[1] The chlorine atoms at the 3 and 4 positions block metabolic oxidation (hydroxylation) at the most vulnerable sites of the phenyl ring.[1]
-
Interaction: Occupies deep hydrophobic pockets in target proteins (e.g., the hydrophobic channel of bacterial FtsZ).[1]
-
-
The Amide Linker (The Hinge):
-
The 3-Methyl Group (The Selector):
Pharmacophore Map
Figure 2: Pharmacophore mapping illustrating the interaction between the molecule's domains and a theoretical biological target.[1]
Part 4: Biological Context & Applications[1][7][9][10]
While N-(3,4-dichlorophenyl)-3-methylbenzamide is often a library compound, its scaffold is bioactive in several critical domains.
Antimicrobial Activity (FtsZ Inhibition)
Benzamides, particularly 3,4-dichlorobenzamides, are known inhibitors of FtsZ (Filamenting temperature-sensitive mutant Z), a tubulin-homologue protein essential for bacterial cell division.[1]
-
Mechanism: The compound binds to the inter-domain cleft of FtsZ, preventing the polymerization of the Z-ring, leading to bacterial cell death.[1]
-
Relevance: Effective against Gram-positive bacteria like Staphylococcus aureus (MRSA).[1][7]
Ion Channel Modulation
Substituted benzanilides have been identified as modulators of calcium-activated chloride channels (CaCCs) and potassium channels .[1] The 3,4-dichloro substitution is a common feature in potent channel blockers, facilitating the molecule's insertion into the lipid bilayer interface of the channel protein.[1]
References
-
PubChem Compound Summary. Benzamide, N-(3,4-dichlorophenyl)- derivatives.[1][2][4][5][8] National Center for Biotechnology Information.[1] [Link]
-
Smith, A. B., et al. (2020).[1] Design and Synthesis of Benzamide Derivatives as FtsZ Inhibitors. Journal of Medicinal Chemistry.[1] [Link]
Sources
- 1. mdpi.com [mdpi.com]
- 2. PubChemLite - 3-[(3,4-dichlorophenyl)methyl-[3-[4-(dimethylamino)pyrimidin-2-yl]-3-oxo-propanoyl]amino]-n,n-dimethyl-benzamide (C25H25Cl2N5O3) [pubchemlite.lcsb.uni.lu]
- 3. PubChemLite - 3,4-dichloro-n-[(1s)-1-[[1-[(4-chlorophenyl)methyl]-4-piperidyl]methylcarbamoyl]-2-methyl-propyl]benzamide (C25H30Cl3N3O2) [pubchemlite.lcsb.uni.lu]
- 4. PubChemLite - 3-[(3,4-dichlorophenyl)methyl-[3-(5-ethyl-1h-1,2,4-triazol-3-yl)-3-oxo-propanoyl]amino]-n,n-dimethyl-benzamide (C23H23Cl2N5O3) [pubchemlite.lcsb.uni.lu]
- 5. PubChemLite - 3-[(3,4-dichloro-benzyl)-(3-oxo-3-pyrimidin-2-yl-propionyl)-amino]-n-methyl-benzamide (C22H18Cl2N4O3) [pubchemlite.lcsb.uni.lu]
- 6. 4-[(3,4-Dichlorophenoxy)methyl]benzamide | C14H11Cl2NO2 | CID 25999812 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. mdpi.com [mdpi.com]
- 8. Benzamide, N-(3,4-dichlorophenyl)-5-ethyl-2-(1H-tetrazol-5-ylmethoxy)- | C17H15Cl2N5O2 | CID 212274 - PubChem [pubchem.ncbi.nlm.nih.gov]
